Cas no 1379297-22-9 (Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate)

Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrazine core with a carboxylate ester functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The methyl ester group offers versatility for hydrolysis or transesterification, facilitating downstream modifications. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry research and the synthesis of complex heterocycles. The compound is typically handled under inert conditions to preserve its integrity.
Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate structure
1379297-22-9 structure
Product Name:Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate
CAS No:1379297-22-9
MF:C8H6BrN3O2
MW:256.056140422821
MDL:MFCD18793412
CID:1081627
PubChem ID:71307606
Update Time:2025-11-02

Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate
    • 1379297-22-9
    • CS-0445537
    • MFCD18793412
    • J-522540
    • Methyl6-bromoimidazo[1,2-a]pyrazine-8-carboxylate
    • D79771
    • 2-a]pyrazine-8-carboxylate
    • MDL: MFCD18793412
    • Inchi: 1S/C8H6BrN3O2/c1-14-8(13)6-7-10-2-3-12(7)4-5(9)11-6/h2-4H,1H3
    • InChI Key: MDEIINGCHGEFBF-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C=CN=C2C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 254.96434g/mol
  • Monoisotopic Mass: 254.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.5Ų

Methyl 6-bromoimidazo[1,2-a]pyrazine-8-carboxylate Pricemore >>

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